Cas no 57416-04-3 (1,2,3-Propanetriol, 1-acetate, (R)-)

• Product Name: 1,2,3-Propanetriol, 1-acetate, (R)-
• CAS No: 57416-04-3
• MF: C₅H₁₀O₄
• MW: 134.130502223969
• CID: 345428
• PubChem ID: 6999061
• Update Time: 2025-04-19

1,2,3-Propanetriol, 1-acetate, (R)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetriol, 1-acetate, (R)-
• DTXSID801336547
• 57416-04-3
• DIETHYL2-AMINO-5-METHYLFURAN-3,4-DICARBOXYLATE
• (R)-3-acetoxypropane-1,2-diol
• (1R)-1-glycerol acetate
• JIM
• 3-acetyl-sn-glycerol
• (2R)-2,3-DIHYDROXYPROPYL ACETATE
• Q27461707

• Inchi： 1S/C5H10O4/c1-4(7)9-3-5(8)2-6/h5-6,8H,2-3H2,1H3/t5-/m1/s1
• InChI Key： KMZHZAAOEWVPSE-RXMQYKEDSA-N
• SMILES： O(C(C)=O)C[C@@H](CO)O

Computed Properties

• Exact Mass: 134.05790880g/mol
• Monoisotopic Mass: 134.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols